5-(3,5-Ditrifluoromethylphenyl)-5-oxovaleric acid

• IUPAC Name: 5-[3,5-bis(trifluoromethyl)phenyl]-5-oxopentanoic acid
• InChI: InChI=1S/C13H10F6O3/c14-12(15,16)8-4-7(5-9(6-8)13(17,18)19)10(20)2-1-3-11(21)22/h4-6H,1-3H2,(H,21,22)
• InChI Key: IHVOWHQTDQOSDM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)CCCC(=O)O
• Molecular Formula: C13H10F6O3
• DSSTOX Substance ID: DTXSID50645268
• Molecular Weight: 328.21 g/mol
• CAS No.: 898788-07-3

Description

5-(3,5-Ditrifluoromethylphenyl)-5-oxovaleric acid is a useful research compound. Its molecular formula is C13H10F6O3 and its molecular weight is 328.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Regulation and Energy Expenditure

5-(3,5-Ditrifluoromethylphenyl)-5-oxovaleric acid is implicated in the regulation of systemic metabolism. A study by Whitehead et al. (2021) highlights its role in the context of brown and beige adipose tissue, which are emerging as distinct endocrine organs. These tissues interact with skeletal muscle and adipose tissue metabolism, influencing systemic energy expenditure. The study underscores the significance of such metabolites in reducing adiposity, enhancing energy expenditure, and improving glucose and insulin homeostasis in obesity and diabetes models (Whitehead et al., 2021).

Structure-Activity Relationships in Biochemistry

Research on structure-activity relationships of similar compounds, like 5-oxo-ETE, a pro-inflammatory mediator, provides insights into the structural and functional dynamics of this compound. Ye et al. (2017) have explored β-oxidation-resistant indole-based 5-oxo-ETE receptor antagonists, shedding light on how structural modifications can impact biological activity and receptor interaction (Ye et al., 2017).

Photodynamic Therapy

In the context of photodynamic therapy (PDT), similar compounds like 5-aminolevulinic acid (a derivative of 5-oxovaleric acid) have been studied for their potential in treating diseases like nasopharyngeal carcinoma. Betz et al. (2002) demonstrated the efficacy of 5-aminolevulinic acid-induced protoporphyrin IX in PDT, suggesting the potential therapeutic applications of related compounds like this compound (Betz et al., 2002).

Analytical Chemistry

In analytical chemistry, compounds like this compound are instrumental in developing methods for detecting and quantifying other compounds. For example, Hidalgo et al. (2013) developed a method for determining α-keto acids in pork meat and Iberian ham, which could potentially be applicable to this compound (Hidalgo et al., 2013).

Catalytic Applications

Research also explores the catalytic applications of similar compounds. Nam et al. (2018) investigated the use of copper-based catalytic anodes for producing biomass-derived chemicals, which can inform potential catalytic uses of this compound (Nam et al., 2018).